3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide
Description
3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide is an organic compound with a complex structure that includes both aromatic and amide functional groups
Properties
CAS No. |
2731744-97-9 |
|---|---|
Molecular Formula |
C17H18N2O3 |
Molecular Weight |
298.3 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
The synthesis of 3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide typically involves a multi-step process. One common synthetic route includes the condensation of 4-ethoxy-2-hydroxybenzaldehyde with N-methylbenzamide in the presence of a suitable catalyst. The reaction conditions often require controlled temperatures and pH levels to ensure the desired product is obtained with high purity and yield.
Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to maintain consistent reaction conditions and improve efficiency.
Chemical Reactions Analysis
3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding quinones or other oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced amine derivatives.
Substitution: The aromatic rings in the compound can undergo electrophilic aromatic substitution reactions, where substituents such as halogens or nitro groups can be introduced.
Common reagents and conditions used in these reactions include acids, bases, and various catalysts to facilitate the desired transformations. The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules and materials.
Biology: The compound’s structure allows it to interact with biological molecules, making it a candidate for studies on enzyme inhibition and receptor binding.
Industry: Used in the development of advanced materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of 3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide involves its interaction with molecular targets such as enzymes or receptors. The compound can form hydrogen bonds and other interactions with these targets, leading to changes in their activity or function. The specific pathways involved depend on the biological context in which the compound is used.
Comparison with Similar Compounds
3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide can be compared with other similar compounds, such as:
3-{[(4-methoxy-2-hydroxyphenyl)methylidene]amino}-N-methylbenzamide: Similar structure but with a methoxy group instead of an ethoxy group.
3-{[(4-ethoxy-2-hydroxyphenyl)methylidene]amino}-N-ethylbenzamide: Similar structure but with an ethyl group instead of a methyl group.
The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
